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Compound of Interest

Compound Name: 3,7,16-Trihydroxystigmast-5-ene

Cat. No.: B15497890 Get Quote

An In-Depth Technical Guide to 3,7,16-
Trihydroxystigmast-5-ene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

information available for 3,7,16-Trihydroxystigmast-5-ene, a naturally occurring phytosterol.

This document is intended to serve as a valuable resource for researchers and professionals in

the fields of medicinal chemistry, pharmacology, and drug development.

Chemical Information
3,7,16-Trihydroxystigmast-5-ene is a steroid derivative belonging to the stigmastane class.[1]

[2][3][4][5] Its core structure is a tetracyclic hydrocarbon with hydroxyl groups at positions 3, 7,

and 16, and a double bond between carbons 5 and 6.

Based on the common stereochemistry of related natural products, the most probable

systematic IUPAC name is (3β,7α,16β)-Stigmast-5-en-3,7,16-triol. The corresponding SMILES

string, representing the two-dimensional structure, is CC--INVALID-LINK----INVALID-LINK--CC-

-INVALID-LINK--[C@H]1CC[C@@]2(C)--INVALID-LINK--

C[C@H]3[C@H]2C=C4[C@@]3(C)CC--INVALID-LINK--C4">C@HC1O.

Table 1: Chemical Identifiers and Properties
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Property Value Source

CAS Number 289056-24-2 Internal Database

Molecular Formula C₂₉H₅₀O₃ Internal Database

Molecular Weight 446.71 g/mol Internal Database

Probable IUPAC Name
(3β,7α,16β)-Stigmast-5-en-

3,7,16-triol

Inferred from related

compounds

SMILES String

CC--INVALID-LINK----

INVALID-LINK--CC--INVALID-

LINK--[C@H]1CC[C@@]2(C)--

INVALID-LINK--

C[C@H]3[C@H]2C=C4[C@@]

3(C)CC--INVALID-LINK--

C4">C@HC1O

Inferred from related

compounds

Natural Source Walsura robusta Internal Database

Experimental Data
Detailed experimental data for 3,7,16-Trihydroxystigmast-5-ene is not widely available in

public databases. The information presented below is based on typical characteristics of similar

phytosterols and will be updated as more specific data becomes available.

Table 2: Physicochemical Properties (Predicted)

Property Value

Melting Point Not available

Boiling Point Not available

Solubility
Soluble in methanol, ethanol, and other polar

organic solvents; sparingly soluble in water.

Appearance Likely a white or off-white crystalline solid.
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Table 3: Spectroscopic Data (Anticipated)

Technique Expected Features

¹H NMR

Signals corresponding to methyl groups,

methylene and methine protons on the steroid

backbone and side chain, olefinic proton at C-6,

and protons attached to carbons bearing

hydroxyl groups.

¹³C NMR

Approximately 29 distinct carbon signals,

including those for the double bond at C-5 and

C-6, and carbons attached to the hydroxyl

groups.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the

molecular weight, along with fragmentation

patterns characteristic of the stigmastane

skeleton.

Infrared (IR) Spectroscopy

Broad absorption band in the region of 3200-

3600 cm⁻¹ due to the O-H stretching of the

hydroxyl groups, and a peak around 1640-1680

cm⁻¹ for the C=C stretching of the double bond.

Biological Activity and Potential Applications
While specific biological studies on 3,7,16-Trihydroxystigmast-5-ene are limited, phytosterols

as a class are known to exhibit a range of biological activities. These compounds are of

significant interest to the pharmaceutical and nutraceutical industries.

General Biological Activities of Phytosterols:

Cholesterol-Lowering Effects: Phytosterols are well-documented for their ability to reduce the

absorption of dietary cholesterol, thereby lowering serum LDL cholesterol levels.

Anti-inflammatory Properties: Many phytosterols have demonstrated anti-inflammatory

effects by modulating various inflammatory pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15497890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anticancer Activity: Some phytosterols have been shown to inhibit the growth of various

cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Antioxidant Effects: The antioxidant properties of phytosterols contribute to their protective

effects against oxidative stress-related diseases.

Further research is required to determine the specific biological activities and therapeutic

potential of 3,7,16-Trihydroxystigmast-5-ene.

Experimental Protocols
A detailed, peer-reviewed experimental protocol for the isolation of 3,7,16-
Trihydroxystigmast-5-ene is not currently available in the public domain. However, a general

workflow for the isolation of phytosterols from a plant source like Walsura robusta can be

outlined.
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Extraction

Fractionation

Purification

Analysis

Dried and powdered
Walsura robusta plant material

Maceration or Soxhlet extraction
with a suitable solvent (e.g., methanol, ethanol)

Crude Plant Extract

Liquid-liquid partitioning
(e.g., between hexane and methanol/water)

Polar and Non-polar Fractions

Column Chromatography
(e.g., Silica gel, Sephadex)

High-Performance Liquid Chromatography (HPLC)

Pure 3,7,16-Trihydroxystigmast-5-ene

Spectroscopic Analysis
(NMR, MS, IR)
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Anti-inflammatory Effects

Apoptosis Induction in Cancer Cells Cholesterol Metabolism

3,7,16-Trihydroxystigmast-5-ene

NF-κB Pathway

Inhibition

MAPK Pathway

Modulation

Bcl-2 Family Proteins

Regulation

NPC1L1 Transporter

Inhibition

Liver X Receptor (LXR)

Activation

Caspase Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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